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Compound of Interest

Compound Name: PD 173955 analog 1

Cat. No.: B2956238

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and handling of
PD 173955 Analog 1, a multi-targeted tyrosine kinase inhibitor. The following protocols and
data are intended to guide researchers in the effective use of this compound in a laboratory
setting.

Introduction

PD 173955 Analog 1 (CAS No. 185039-99-0) is a potent inhibitor of the c-Src tyrosine kinase.
It also demonstrates inhibitory activity against other kinases, including the Platelet-Derived
Growth Factor Receptor (PDGFR), Fibroblast Growth Factor Receptor (FGFR), and Epidermal
Growth Factor Receptor (EGFR), albeit at higher concentrations. Its activity profile makes it a
valuable tool for investigating signaling pathways involved in cell proliferation, differentiation,
and migration. This document provides essential information for the proper handling, storage,
and use of this compound.

Stability and Storage Conditions

Comprehensive stability data for PD 173955 Analog 1 is limited. The following
recommendations are based on information available for the parent compound, PD 173955,
and general best practices for similar small molecules. It is strongly recommended to refer to
the Certificate of Analysis provided by the supplier for any lot-specific storage instructions.
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Table 1: Recommended Storage Conditions

Storage Recommended
Form . Notes
Temperature Duration

Solid (Powder) -20°C > 2 years Protect from moisture.

Short-term (weeks to

4°C
months)
Aliquot to avoid
In Solvent (DMSO) -80°C < 6 months repeated freeze-thaw
cycles.
-20°C <1 month

Table 2: Solubility Data

Solvent Solubility Notes
DMSO Soluble

Ethanol Soluble

Water Slightly soluble (<1mg/ml)

Signaling Pathways

PD 173955 Analog 1 primarily targets the c-Src tyrosine kinase. It also shows inhibitory effects
on Bcr-Abl and c-Kit signaling pathways, which are critical in various cancers.
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Caption: c-Src Signaling Pathway Inhibition.
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Caption: Bcr-Abl Signaling Pathway Inhibition.
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Caption: c-Kit Signaling Pathway Inhibition.

Experimental Protocols

Detailed experimental protocols for PD 173955 Analog 1 are not widely published. The
following are generalized protocols for the use of tyrosine kinase inhibitors in cell-based
assays, based on methods used for the parent compound, PD 173955. Researchers should
optimize these protocols for their specific cell lines and experimental conditions.

Preparation of Stock Solutions
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Weigh solid
PD 173955 Analog 1

Y

Dissolve in anhydrous
DMSO to desired
concentration (e.g., 10 mM)

Stock Solution Preparation

Vortex/sonicate to

| ensure complete dissolution

~ Aliquot into single-use Store at -80°C
tubes

Cell-Based Kinase Inhibition Assay

Plate cells and allow
to adhere overnight

l

Prepare serial dilutions
of PD 173955 Analog 1
in cell culture medium

l

Treat cells with inhibitor
dilutions for a defined
incubation period

l

Lyse cells and collect
protein lysates

Perform Western blot to
analyze phosphorylation
of target kinase and
downstream substrates

Quantify band intensity
to determine IC50
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 To cite this document: BenchChem. [PD 173955 Analog 1: Application Notes and Protocols
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2956238#pd-173955-analog-1-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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